Cas no 88538-64-1 (Ethanone, 1-[4-(5-amino-2-methyl-1H-benzimidazol-1-yl)phenyl]-)

• Product Name: Ethanone, 1-[4-(5-amino-2-methyl-1H-benzimidazol-1-yl)phenyl]-
• CAS No: 88538-64-1
• MF: C₁₆H₁₅N₃O
• MW: 265.309803247452
• CID: 629483
• PubChem ID: 71318571
• Update Time: 2025-04-19

Ethanone, 1-[4-(5-amino-2-methyl-1H-benzimidazol-1-yl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[4-(5-amino-2-methyl-1H-benzimidazol-1-yl)phenyl]-
• 1-[4-(5-amino-2-methylbenzimidazol-1-yl)phenyl]ethanone
• 1-[4-(5-Amino-2-methyl-1H-benzimidazol-1-yl)phenyl]ethan-1-one
• 88538-64-1
• DTXSID10748668

• Inchi： 1S/C16H15N3O/c1-10(20)12-3-6-14(7-4-12)19-11(2)18-15-9-13(17)5-8-16(15)19/h3-9H,17H2,1-2H3
• InChI Key： ZMANTSODYGBYTM-UHFFFAOYSA-N
• SMILES： O=C(C)C1C=CC(=CC=1)N1C(C)=NC2C=C(C=CC1=2)N

Computed Properties

• Exact Mass: 265.121512110g/mol
• Monoisotopic Mass: 265.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 60.9Ų